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Abstract
This document provides a detailed protocol for the preparation of stock solutions of ABT-239, a

potent and selective histamine H3 receptor antagonist, using dimethyl sulfoxide (DMSO) as the

solvent.[1][2][3] ABT-239 is a valuable tool in neuroscience research, particularly in studies

related to cognitive function and neurological disorders.[2][4] Accurate and consistent

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results. This guide is intended for researchers, scientists, and drug development professionals.

Introduction
ABT-239 is a non-imidazole compound that acts as a high-affinity antagonist for the histamine

H3 receptor and also exhibits activity as a transient receptor potential vanilloid type 1 (TRPV1)

antagonist.[1][3][5] Its utility in preclinical research necessitates standardized methods for its

solubilization and storage. DMSO is a common solvent for dissolving many organic compounds

for in vitro and in vivo studies.[1][6] This protocol outlines the necessary steps to prepare a

concentrated stock solution of ABT-239 in DMSO, ensuring its stability and suitability for

subsequent dilutions in aqueous media for experimental use.

Physicochemical Properties of ABT-239
A clear understanding of the physicochemical properties of ABT-239 is essential for accurate

stock solution preparation.
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Property Value Reference

Molecular Formula C₂₂H₂₂N₂O [2][3][7]

Molecular Weight 330.42 g/mol [1][2][3][5][7]

Appearance Light yellow to khaki solid [4]

Solubility in DMSO 90 mg/mL (272.38 mM) [1]

Purity >99% [1][3]

Materials and Equipment
Materials

ABT-239 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Sterile, amber microcentrifuge tubes or vials

Pipette tips

Equipment
Analytical balance

Vortex mixer

Sonicator (water bath)

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocols
Preparation of a 10 mM ABT-239 Stock Solution in
DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

Calculation:

To prepare a 10 mM stock solution, the required mass of ABT-239 is calculated as follows:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 330.42 g/mol x 1000 mg/g

Mass (mg) = 3.3042 mg

Procedure:

Weighing: Carefully weigh out 3.30 mg of ABT-239 powder on an analytical balance and

transfer it to a sterile amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the ABT-239 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10

minutes.[1] It is recommended to use sonication to facilitate dissolution.[1]

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[1]

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 1 year).[1][8]
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Workflow for Preparing ABT-239 Stock Solution
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Caption: Workflow for preparing a 10 mM ABT-239 stock solution in DMSO.

Preparation of Working Solutions for Cell-Based Assays
For in vitro experiments, it is crucial to maintain a low final concentration of DMSO to avoid

solvent-induced cellular toxicity or off-target effects.[1][6] The final DMSO concentration should

ideally be below 0.1%.[1][9]

Procedure:

Thaw a single aliquot of the 10 mM ABT-239 stock solution at room temperature.

Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve

the desired final concentrations for your experiment.

Ensure the final concentration of DMSO in the culture medium does not exceed 0.1%.[1] For

example, to achieve a 10 µM final concentration of ABT-239, you would perform a 1:1000

dilution of the 10 mM stock solution in the culture medium.

A vehicle control containing the same final concentration of DMSO should be included in all

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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